molecular formula C11H21NO2 B8607296 (Rac)-3-cyclopentylamino-butanoic acid ethyl ester

(Rac)-3-cyclopentylamino-butanoic acid ethyl ester

Cat. No.: B8607296
M. Wt: 199.29 g/mol
InChI Key: GWZQCWCLEGMJNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Rac)-3-cyclopentylamino-butanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H21NO2

Molecular Weight

199.29 g/mol

IUPAC Name

ethyl 3-(cyclopentylamino)butanoate

InChI

InChI=1S/C11H21NO2/c1-3-14-11(13)8-9(2)12-10-6-4-5-7-10/h9-10,12H,3-8H2,1-2H3

InChI Key

GWZQCWCLEGMJNC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(C)NC1CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.5 g (0.010 mole) of (rac)-3-amino-butanoic acid ethyl ester (90% technical grade) and 0.93 mL (0.0105 mole) of cyclopentanone in 50 mL of dichloromethane was added 1.8 g (0.022 mole) of sodium acetate and 3.18 g (0.015 mole) of sodium triacetoxyborohydride. The mixture was stirred overnight at room temperature and then 50 mL of 10% sodium bicarbonate solution was added. The aqueous layer was extracted twice with 50 mL of dichloromethane and then combined dichloromethane layers were dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The residue was purified by silica gel chromatography, eluting with dichloromethane-methanol (100:0-95:5 gradient) to give 1.0 g of (rac)-3-cyclopentylamino-butanoic acid ethyl ester as a colorless oil.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.93 mL
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
3.18 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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